Cas no 391211-98-6 (Benzoic acid, 5-bromo-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-)

• Product Name: Benzoic acid, 5-bromo-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-
• CAS No: 391211-98-6
• MF: C₁₃H₆BrF₃INO₂
• MW: 471.995925426483
• CID: 1501276
• Update Time: 2024-08-24

Benzoic acid, 5-bromo-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-bromo-3,4-difluoro-2-[(2-fluoro-4-iodophenyl)amino]-

• Inchi： 1S/C13H6BrF3INO2/c14-7-4-6(13(20)21)12(11(17)10(7)16)19-9-2-1-5(18)3-8(9)15/h1-4,19H,(H,20,21)
• InChI Key： URYQGLAFJZQYIU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=C(F)C(F)=C1NC1=CC=C(I)C=C1F

Computed Properties

• Exact Mass: 470.85738

Experimental Properties

• Density: 2.156±0.06 g/cm3(Predicted)
• Boiling Point: 398.0±42.0 °C(Predicted)
• PSA: 49.33
• pka: 2.87±0.36(Predicted)